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Introduction
HT-2157, also known as SNAP-37889, is a selective, high-affinity, competitive antagonist of the

galanin-3 receptor (Gal3).[1][2][3] The neuropeptide galanin, through its receptors, is implicated

in a variety of physiological and pathophysiological processes, including anxiety, depression,

and substance abuse.[4][5] HT-2157, by blocking the Gal3 receptor, has shown potential in

preclinical studies for reducing alcohol and morphine self-administration in mice, as well as

exhibiting anxiolytic- and antidepressant-like effects.[1][6] These notes provide detailed

protocols for the administration of HT-2157 to mice via intraperitoneal, oral, and intravenous

routes, based on available literature and standard laboratory practices.

Mechanism of Action
HT-2157 exerts its pharmacological effects by selectively binding to and blocking the Gal3

receptor. The Gal3 receptor is a G-protein coupled receptor (GPCR) that primarily signals

through the Gαi/o pathway.[7] Activation of the Gal3 receptor by its endogenous ligand, galanin,

leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP

(cAMP) levels.[7][8] By antagonizing this receptor, HT-2157 prevents the galanin-induced

downstream signaling cascade.
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Caption: Signaling pathway of the Gal3 receptor and the inhibitory action of HT-2157.

Quantitative Data Summary
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The following tables summarize the available quantitative data for HT-2157 administration in

mice. It is important to note that specific pharmacokinetic data for HT-2157 in mice is not

readily available in the public domain.

Table 1: Reported Dosages of HT-2157 (SNAP-37889) in Mice

Administration
Route

Dosage Range
(mg/kg)

Study Focus Reference

Intraperitoneal (i.p.) 30
Alcohol and morphine

self-administration
[1]

Oral (p.o.) 0.3 - 30
Stress-induced

hyperthermia
[6]

Table 2: Recommended Maximum Volumes for Administration in Mice

Administration Route Maximum Volume (ml/kg) Needle Gauge (G)

Intraperitoneal (i.p.) 10 25-27

Oral (p.o.) gavage 10 20-22 (gavage needle)

Intravenous (i.v.) tail vein 5 (bolus) 27-30

Experimental Protocols
The following protocols provide detailed methodologies for the preparation and administration

of HT-2157 to mice.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1673417?utm_src=pdf-body
https://www.benchchem.com/product/b1673417?utm_src=pdf-body
https://www.benchchem.com/product/b1673417?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9173784/
https://www.med.unc.edu/pru/services/injections-and-dosing/
https://www.benchchem.com/product/b1673417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Administration

Post-Administration

Weigh HT-2157

Dissolve HT-2157 in Vehicle

Prepare Vehicle

Select Administration Route
(i.p., p.o., i.v.)

Calculate Dose & Volume

Administer to Mouse

Monitor for Adverse Effects

Conduct Behavioral/Physiological Assays

Collect Samples (Blood, Tissue)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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